Cas no 50-12-4 (Mephenytoin)

• Product Name: Mephenytoin
• CAS No: 50-12-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 367957
• PubChem ID: 329827653
• Update Time: 2025-04-19

Mephenytoin Chemical and Physical Properties

Names and Identifiers

• Mephenytoin
• Methoin
• 2,4-Imidazolidinedione,5-ethyl-3-methyl-5-phenyl-
• rac-Mephenytoin
• (±)-Mephenytoin
• (S)-MEPHENYTOIN
• 5-ethyl-3-methyl-5-phenylhydantoin
• Epiazin
• Insulton
• mephenytoine
• Mesantoin
• methyl Hydantoin
• Methylphenetoin
• Phenantoin
• Sedantoin
• Sedantoinal
• Triantoin
• (±)-5-Ethyl-3-methyl-5-phenyl-2,4-imidazolidinedione
• (±)-5-Ethyl-3-methyl-5-phenylhydantoin
• 5-ethyl-3-methyl-5-phenyl-4-imidazolidinedione
• 3-ethylnirvanol
• 3-methyl-5,5-ethylphenylhydantoin
• 3-methyl-5,5-phenylethylhydantoin
• 3-methyl-5-ethyl-5-phenylhydantoin
• 5-ethyl-3-methyl-5-phenyl-2,4(3h,5h)-imidazoledione
• 5-ethyl-3-methyl-5-phenyl-2,4-imidazolidinedione
• 5-ethyl-3-methyl-5-phenylimidazolidin-2,4-dione
• (+/-)-Mephenytoin
• AB00052368
• NCGC00165924-01
• Mephenytoin 1.0 mg/ml in Methanol
• Prestwick2_001108
• 2, 5-ethyl-3-methyl-5-phenyl-
• HMS2230E21
• IDI1_000937
• NSC-34652
• (+/-)-5-Ethyl-3-methyl-5-phenyl-2,4-imidazolidinedione
• BSPBio_001216
• NSC34652
• 5-Ethyl-3-methyl-5-phenyl-2,5H)-imidazoledione
• KBio2_001974
• HMS1571M18
• NINDS_000937
• BRD-A83937277-001-03-0
• Mephenytoine [INN-French]
• 50-12-4
• NIOSH/MU2276000
• Mefenitoina (INN-Spanish)
• Spectrum_001494
• 3-Methyl-5, 5-ethylphenylhydantoin
• SCHEMBL21766
• KBio2_007110
• 5 Ethyl 3 Methyl 5 Phenylhydantoin
• FT-0605165
• Mesontoin
• 2, 4-Imidazolidinedione, 5-ethyl-3-methyl-5-phenyl-
• KBio1_000937
• Mefenitoina
• HMS3715M18
• NS00008986
• CCG-213191
• HMS2098M18
• Spectrum4_001094
• EN300-697588
• l-Mephenytoin
• Mephenytoin, United States Pharmacopeia (USP) Reference Standard
• Mesantoin (TN)
• SR-05000001478-3
• AC-15964
• (-)-5-Ethyl-3-methyl-5-phenylhydantoin
• SR-05000001478
• SMR001233457
• Mephenytoinum [INN-Latin]
• Hydantoin, 5-ethyl-3-methyl-5-phenyl-, (-)-
• HMS502O19
• DL-Mephenytoin
• Mesdontoin
• 5-ethyl-3-methyl-5-phenyl-imidazolidine-2,4-dione
• AB00052368_08
• Mefenitoina [INN-Spanish]
• ETHYLMETHYLHYDANTOIN
• MEPHENYTOIN [MI]
• EINECS 200-012-8
• Phenetoin, Methyl
• (+-)-5-Ethyl-3-methyl-5-phenylhydantoin
• Sacerno
• Mephenytoinum
• SR-05000001478-1
• CHEBI:6757
• Gerot-epilan
• HMS3369F15
• Oprea1_289074
• BRN 0017282
• AB00052368-07
• Fenantoin
• NCGC00165924-02
• MEPHENYTOIN [INN]
• Methyl Phenetoin
• FT-0671016
• 50-12-4 (racemic)
• UNII-R420KW629U
• NSC 34652
• Mephenytoin (USAN:USP:INN:BAN)
• MEPHENYTOIN [ORANGE BOOK]
• BPBio1_001338
• CS-4793
• Prestwick1_001108
• Mephenytoin (USP/INN)
• (+/-)-5-Ethyl-3-methyl-5-phenylhydantoin
• Phenylethylmethylhydantoin
• Prestwick0_001108
• mephentoin
• Q1175385
• DTXSID9023257
• Mephenytoin [USAN:USP:INN:BAN]
• (.+/-.)-5-Ethyl-3-methyl-5-phenylhydantoin
• MEPHENYTOIN [HSDB]
• MEPHENYTOIN [USAN]
• D00375
• GLXC-27003
• Sedantional
• SY068296
• 3-METHYL-5,5-PHENYLETHYLMETHYLHYDANTOIN
• MU22760000
• 5-ethyl-3-methyl-5-phenylimidazolidine-2,4-dione
• AKOS015962176
• Epilan
• HY-B1184
• 2,4-Imidazolidinedione, 5-ethyl-3-methyl-5-phenyl-, (+-)-
• 5-Ethyl-5-fenyl-3-methylhydantoin
• N03AB04
• Z53843610
• MEPHENYTOIN [USP IMPURITY]
• Mephenetoinum
• Mefenetoin
• MEPHENYTOIN [VANDF]
• MEPHENYTOIN [WHO-DD]
• 2,4-Imidazolidinedione, 5-ethyl-3-methyl-5-phenyl-
• Mephenytoinum (INN-Latin)
• DTXCID003257
• R420KW629U
• GTPL7223
• Prestwick3_001108
• KBioSS_001974
• MLS002154157
• BDBM50103593
• ()-Mephenytoin
• 5-Ethyl-5-fenyl-3-methylhydantoin [Czech]
• 4-ethyl-2-hydroxy-1-methyl-4-phenyl-4,5-dihydro-1H-imidazol-5-one
• MEPHENYTOIN [MART.]
• MEPHENYTOIN (USP IMPURITY)
• Hydantoin, 5-ethyl-3-methyl-5-phenyl-
• KBio2_004542
• DivK1c_000937
• FT-0605333
• DB00532
• MEPHENYTOIN (MART.)
• HSDB 3581
• MFCD00022407
• KBioGR_001508
• SPBio_003088
• Mephenytoine (INN-French)
• l-3-Methyl-5-ethyl-5-phenylhydantoin
• AS-56694
• HMS2089J22
• FT-0671015
• 2,4-IMIDAZOLIDINEDIONE, 5-ETHYL-3-METHYL-5-PHENYL-, (+/-)-
• BIM-0051837.0001
• WLN: T5MVNV EHJ C1 E2 ER
• CHEMBL861
• Metydan
• DB-055496
• BRD-A83937277-001-10-5
• DA-55346

• MDL： MFCD00022407
• Inchi： 1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)14(2)11(16)13-12/h4-8H,3H2,1-2H3,(H,13,16)
• InChI Key： GMHKMTDVRCWUDX-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)(CC)NC(N1C)=O

Computed Properties

• Exact Mass: 218.10600
• Monoisotopic Mass: 218.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.154±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 115-118 °C
  135-137 °C
• Boiling Point: 358.94°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.6660 (estimate)
• Solubility: Slightly soluble (3.1 g/l) (25 º C),
• PSA: 49.41000
• LogP: 1.74020

Mephenytoin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Toxicity：LD50 i.p. in mice: 300 mg/kg (Dzhagatspanyan)
• Storage Condition：2-8°C
• Risk Phrases：R22; R36/37/38
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones